Cas no 20047-65-8 ((1R,4S)-7-Bromobicyclo2.2.1hept-2-ene)

• Product Name: (1R,4S)-7-Bromobicyclo2.2.1hept-2-ene
• CAS No: 20047-65-8
• MF: C₇H₉Br
• MW: 173.050361394882
• CID: 908904
• PubChem ID: 12644178
• Update Time: 2025-07-18

(1R,4S)-7-Bromobicyclo2.2.1hept-2-ene Chemical and Physical Properties

Names and Identifiers

• syn-7-bromonorbornene
• (1R,4S)-7-Bromobicyclo[2.2.1]hept-2-ene
• (1S,4R)-7-bromobicyclo[2.2.1]hept-2-ene
• SYN-7-BROMOBICYCLO[2.2.1]HEPT-2-ENE
• (4S,1R)-7-bromobicyclo[2.2.1]hept-2-ene
• 7anti-Brom-norborn-2-en
• 7anti-bromo-norborn-2-ene
• syn-7-Brom-norbornen
• syn-7-Bromobicyclo[2.2.1]hept-2-ene, >=97.0% (GC)
• 20047-65-8
• DTXSID10505495
• (1R,4S)-7-Bromobicyclo2.2.1hept-2-ene

• MDL： MFCD01862962
• Inchi： 1S/C7H9Br/c8-7-5-1-2-6(7)4-3-5/h1-2,5-7H,3-4H2/t5-,6+,7?
• InChI Key： XFPAUZYYSFLZRD-MEKDEQNOSA-N
• SMILES： BrC1[C@H]2C=C[C@@H]1CC2

Computed Properties

• Exact Mass: 171.98900
• Monoisotopic Mass: 171.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.46 g/mL at 20 °C(lit.)
• Boiling Point: 68-70 °C (13 mmHg)
• Flash Point: 63.2°C
• Refractive Index: 1.526-1.53
• PSA: 0.00000
• LogP: 2.34590
• Solubility: Not determined

(1R,4S)-7-Bromobicyclo2.2.1hept-2-ene Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-19-23
• Hazardous Material Identification：
• Storage Condition：Cold storage (+4 ° C)

Additional information on (1R,4S)-7-Bromobicyclo2.2.1hept-2-ene

Recent Advances in the Application of (1R,4S)-7-Bromobicyclo[2.2.1]hept-2-ene (CAS: 20047-65-8) in Chemical Biology and Pharmaceutical Research

The compound (1R,4S)-7-Bromobicyclo[2.2.1]hept-2-ene (CAS: 20047-65-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This bicyclic scaffold serves as a critical intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive compounds. Recent studies have highlighted its potential in drug discovery, asymmetric synthesis, and material science, making it a focal point for researchers aiming to explore new chemical spaces.

One of the most notable advancements involves the use of (1R,4S)-7-Bromobicyclo[2.2.1]hept-2-ene as a chiral building block in the synthesis of enantiomerically pure pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing key intermediates for antiviral agents targeting RNA-dependent RNA polymerases. The bromine substituent at the 7-position facilitates further functionalization through cross-coupling reactions, enabling the rapid diversification of molecular scaffolds. This approach has been particularly valuable in optimizing lead compounds with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, (1R,4S)-7-Bromobicyclo[2.2.1]hept-2-ene has shown promise in chemical biology as a probe for studying enzyme mechanisms. Researchers at the Scripps Research Institute recently employed this compound to investigate the substrate specificity of cytochrome P450 enzymes, revealing new insights into regioselective oxidation pathways. The rigid bicyclic framework of the molecule provides a stable platform for probing enzyme-substrate interactions, making it an invaluable tool for mechanistic studies.

Recent synthetic methodologies have also focused on improving the efficiency of producing (1R,4S)-7-Bromobicyclo[2.2.1]hept-2-ene. A 2024 Nature Communications paper described a catalytic asymmetric route utilizing chiral palladium complexes, achieving enantiomeric excesses greater than 99%. This breakthrough addresses previous challenges in scalability and has significant implications for industrial applications where large quantities of enantiopure material are required.

The safety profile and physicochemical properties of (1R,4S)-7-Bromobicyclo[2.2.1]hept-2-ene have been extensively characterized in recent toxicological studies. Data from in vitro and in vivo models suggest favorable metabolic stability and low cytotoxicity at therapeutic concentrations, supporting its continued development as a pharmaceutical intermediate. However, researchers caution that proper handling procedures are essential due to the compound's reactivity and potential sensitivity to light and moisture.

Looking forward, the unique properties of (1R,4S)-7-Bromobicyclo[2.2.1]hept-2-ene position it as a key player in emerging areas such as targeted protein degradation and covalent inhibitor design. Several biotech companies have included derivatives of this scaffold in their pipelines for oncology and neurodegenerative disease targets. As synthetic methods continue to evolve and biological applications expand, this compound is expected to remain at the forefront of innovative drug discovery strategies in the coming years.